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Compound of Interest

Compound Name: Armillaramide

Cat. No.: B1252038

Armillaramide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Armillaramide is a naturally occurring sphingolipid first isolated from the fruiting bodies of the
basidiomycete fungus Armillaria mellea. Its chemical structure has been elucidated as
(2S,3S,4R)-2-hexadecanoylamino-octadecane-1,3,4-triol[1]. As a ceramide containing a C18-
phytosphingosine backbone, Armillaramide belongs to a class of lipids with known anticancer,
antihepatotoxic, and immunostimulatory properties. This technical guide provides a detailed
overview of the chemical structure, isolation, and known biological activities of Armillaramide,
with a focus on its potential as a therapeutic agent.

Chemical Structure and Properties

Armillaramide is a ceramide derivative characterized by a phytosphingosine base acylated
with hexadecanoic acid.

o |[UPAC Name: (2S,3S,4R)-2-hexadecanoylamino-octadecane-1,3,4-triol[1]
e Chemical Formula: C3aHesNOa4

e Molecular Weight: 571.9 g/mol
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The structure of Armillaramide was established through spectroscopic and chemical methods,
including *H NMR, 13C NMR, and fast atom bombardment mass spectrometry (FAB-MS).

Table 1: Physicochemical F ies of Armill id

Property Value Reference
Molecular Formula Cs4HesNOa
Molecular Weight 571.9 g/mol Calculated
] Assumed from similar
Appearance White powder
compounds
N Soluble in methanol and Inferred from isolation
Solubility
chloroform protocols

Isolation and Characterization
Fungal Source

Armillaramide is a secondary metabolite produced by the honey mushroom, Armillaria mellea,
a fungus belonging to the Basidiomycota division. This fungus is known to produce a variety of
bioactive compounds, including sesquiterpene aryl esters and polysaccharides.

General Isolation Protocol

While a highly detailed, step-by-step protocol for the isolation of Armillaramide is not readily
available in a single source, the following workflow has been synthesized from the existing
literature describing the isolation of sphingolipids from fungal sources.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1252038?utm_src=pdf-body
https://www.benchchem.com/product/b1252038?utm_src=pdf-body
https://www.benchchem.com/product/b1252038?utm_src=pdf-body
https://www.benchchem.com/product/b1252038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Fruiting bodies of Extraction with c of Ivent-solvent Column High Liquid Crystallization ure Amillaramide
Armillaria mellea organic solvents (e.g., EtOH) the crude extract partitioning (Silica gel) Chromatography (HPLC) g4

Extraction Fractionation Purification }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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